(5Z)-5-{4-[(2-chlorobenzyl)oxy]-3-methoxybenzylidene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C25H19ClFNO4S
• Molecular Weight: 483.9 g/mol
• IUPAC Name: (5Z)-5-[[4-[(2-chlorophenyl)methoxy]-3-methoxyphenyl]methylidene]-3-[(4-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C25H19ClFNO4S/c1-31-22-12-17(8-11-21(22)32-15-18-4-2-3-5-20(18)26)13-23-24(29)28(25(30)33-23)14-16-6-9-19(27)10-7-16/h2-13H,14-15H2,1H3/b23-13-
• InChI Key: IPFIELBAQMEIGN-QRVIBDJDSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)OCC4=CC=CC=C4Cl
• SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)OCC4=CC=CC=C4Cl

Description

(5Z)-5-{4-[(2-chlorobenzyl)oxy]-3-methoxybenzylidene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of thiazolidinediones and has been found to possess various pharmacological properties, including anti-inflammatory, anti-cancer, and anti-diabetic activities.

Mechanism of Action

The mechanism of action of (5Z)-5-{4-[(2-chlorobenzyl)oxy]-3-methoxybenzylidene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves the inhibition of various enzymes and signaling pathways. The compound inhibits the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. It also inhibits the activity of Akt, a signaling pathway that is involved in cell survival and proliferation. Moreover, the compound activates the AMP-activated protein kinase (AMPK) pathway, which is involved in glucose and lipid metabolism.
Biochemical and Physiological Effects:
The (5Z)-5-{4-[(2-chlorobenzyl)oxy]-3-methoxybenzylidene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to have various biochemical and physiological effects. The compound has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. It also induces apoptosis in cancer cells by activating the caspase pathway. Moreover, the compound has been shown to improve insulin sensitivity and reduce blood glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using (5Z)-5-{4-[(2-chlorobenzyl)oxy]-3-methoxybenzylidene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione in lab experiments include its high potency and selectivity for its target enzymes and signaling pathways. The compound is also relatively easy to synthesize and purify. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on (5Z)-5-{4-[(2-chlorobenzyl)oxy]-3-methoxybenzylidene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione. One direction is to explore the potential of this compound as a therapeutic agent for various inflammatory and metabolic diseases such as cancer, diabetes, and obesity. Another direction is to investigate the structure-activity relationship of this compound and its analogs to optimize its pharmacological properties. Moreover, the potential of this compound as a drug delivery system for other therapeutic agents can also be explored.

Synthesis Methods

The synthesis of (5Z)-5-{4-[(2-chlorobenzyl)oxy]-3-methoxybenzylidene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves the reaction of 2-chlorobenzyl alcohol, 3-methoxybenzaldehyde, 4-fluorobenzylamine, and thiazolidinedione in the presence of a suitable catalyst. The reaction proceeds via a Knoevenagel condensation reaction followed by cyclization to produce the desired compound. This synthetic method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

The (5Z)-5-{4-[(2-chlorobenzyl)oxy]-3-methoxybenzylidene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. The compound has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been found to possess anti-cancer activity by inducing apoptosis in cancer cells. Moreover, the compound has been shown to have anti-diabetic activity by improving insulin sensitivity and reducing blood glucose levels.